Cas no 137522-83-9 ({[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile)
137522-83-9 structure
Product Name:{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile
CAS No:137522-83-9
MF:C13H18N6O3
MW:306.320421695709
CID:1252232
PubChem ID:644599
Update Time:2025-04-20
{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- {[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile
- (4,6-Di-morpholin-4-yl-[1,3,5]triazin-2-yloxy)-acetonitrile
- acetonitrile, 2-[(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)oxy]-
- 2-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
- 2,4-Dimorpholino-6-cyanomethoxy-s-triazine
- Acetonitrile, ((4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)oxy)-
- ((4,6-Di-4-morpholinyl-1,3,5-triazin-2-yl)oxy)acetonitrile
- BRD-K76665732-001-07-4
- CHEMBL1729668
- MLS002537839
- DTXSID10160225
- [(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
- AKOS000565688
- HMS2407E24
- NCGC00035056-03
- BRN 5453820
- STK770150
- SMR000015222
- 137522-83-9
- MLS000071056
- 2-{[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]OXY}ACETONITRILE
- AB00406108-10
-
- Inchi: 1S/C13H18N6O3/c14-1-6-22-13-16-11(18-2-7-20-8-3-18)15-12(17-13)19-4-9-21-10-5-19/h2-10H2
- InChI Key: ZDWKNJMIIQMADI-UHFFFAOYSA-N
- SMILES: O1CCN(C2N=C(N=C(N=2)N2CCOCC2)OCC#N)CC1
Computed Properties
- Exact Mass: 306.14424
- Monoisotopic Mass: 306.144038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.6
- XLogP3: 0.2
Experimental Properties
- Density: 1.334
- Boiling Point: 560.5°C at 760 mmHg
- Flash Point: 292.8°C
- Refractive Index: 1.57
- PSA: 96.63
{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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